Cas no 27473-54-7 (5-Isoxazolemethanamine,3-(2-furanyl)-)

• Product Name: 5-Isoxazolemethanamine,3-(2-furanyl)-
• CAS No: 27473-54-7
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 251212
• PubChem ID: 45099270
• Update Time: 2025-04-19

5-Isoxazolemethanamine,3-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanamine,3-(2-furanyl)-
• Isoxazole,5-(aminomethyl)-3-(2-furyl)- (8CI)
• 27473-54-7
• (3-(Furan-2-yl)isoxazol-5-yl)methanamine

• Inchi： 1S/C8H8N2O2/c9-5-6-4-7(10-12-6)8-2-1-3-11-8/h1-4H,5,9H2
• InChI Key： KXCUGZCNTASALA-UHFFFAOYSA-N
• SMILES： O1C(CN)=CC(C2=CC=CO2)=N1

Computed Properties

• Exact Mass: 164.05864
• Monoisotopic Mass: 164.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2A^2
• XLogP3: 0

Experimental Properties

• PSA: 65.19